4-(2-Phenylethynyl)-1,2,3,6-tetrahydropyridine

• Molecular Formula: C13H13N
• Molecular Weight: 183.25 g/mol
• IUPAC Name: 4-(2-phenylethynyl)-1,2,3,6-tetrahydropyridine
• InChI: InChI=1S/C13H13N/c1-2-4-12(5-3-1)6-7-13-8-10-14-11-9-13/h1-5,8,14H,9-11H2
• InChI Key: PASAVAZVIVVJBY-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC=C1C#CC2=CC=CC=C2

Description

4-(2-Phenylethynyl)-1,2,3,6-tetrahydropyridine is an organic compound that belongs to the class of tetrahydropyridines It is characterized by the presence of a phenylethynyl group attached to the tetrahydropyridine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Phenylethynyl)-1,2,3,6-tetrahydropyridine typically involves the Sonogashira coupling reaction. This reaction employs a palladium catalyst and a copper co-catalyst to form a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide . The reaction is carried out under mild conditions, such as at room temperature, in aqueous media, and with a mild base.

Industrial Production Methods

Industrial production methods for 4-(2-Phenylethynyl)-1,2,3,6-tetrahydropyridine are not well-documented in the literature. the Sonogashira coupling reaction is a widely used method in organic synthesis and can be scaled up for industrial applications.

Chemical Reactions Analysis

Types of Reactions

4-(2-Phenylethynyl)-1,2,3,6-tetrahydropyridine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert the compound into its corresponding reduced forms.

Substitution: The phenylethynyl group can undergo substitution reactions with various nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Nucleophiles such as amines and thiols can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield quinones, while reduction can produce reduced tetrahydropyridine derivatives.

Scientific Research Applications

4-(2-Phenylethynyl)-1,2,3,6-tetrahydropyridine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antiproliferative effects against cancer cell lines.

Medicine: Explored for its potential therapeutic applications, particularly in the development of anticancer agents.

Industry: Utilized in the development of high-performance materials, such as adhesives and composite matrices for aerospace applications.

Mechanism of Action

The mechanism of action of 4-(2-Phenylethynyl)-1,2,3,6-tetrahydropyridine involves its interaction with molecular targets and pathways within cells. For example, it has been shown to induce poly(ADP-ribose) polymerase 1 (PARP-1) cleavage, activate caspase 9, and induce fragmentation of microtubule-associated protein 1-light chain 3 (LC3), leading to cell death . These actions suggest a complex mechanism that combines antiproliferative effects with the induction of apoptosis.

Comparison with Similar Compounds

Similar Compounds

2-Phenylethynyl-1,4-naphthoquinone: Undergoes oxidative amination reactions with amines.

2-(Arylethynyl)-3-ethynylthiophenes: Synthesized using regio- and stereocontrolled Pd-catalyzed Sonogashira coupling reactions.

Uniqueness

4-(2-Phenylethynyl)-1,2,3,6-tetrahydropyridine is unique due to its specific structural features and the presence of the phenylethynyl group, which imparts distinct chemical reactivity and biological activity